Cas no 923686-09-3 (N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 923686-09-3
• MF: C₂₀H₂₃N₃O₄S
• MW: 401.479323625565
• CID: 5971892
• PubChem ID: 16365492
• Update Time: 2025-10-29

N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• N-[2-[2-acetyl-3-(4-ethoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• F3258-0114
• AKOS001312228
• 923686-09-3
• AKOS016896545
• starbld0005959
• AB01307937-01
• N-{2-[1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• NCGC00312549-01
• Z220356296
• N-(2-(1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• Inchi： 1S/C20H23N3O4S/c1-4-27-16-11-9-15(10-12-16)20-13-19(21-23(20)14(2)24)17-7-5-6-8-18(17)22-28(3,25)26/h5-12,20,22H,4,13H2,1-3H3
• InChI Key： SVHPACCMGGNMOD-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=CC=C1C1=NN(C(C)=O)C(C2=CC=C(OCC)C=C2)C1)(=O)=O

Computed Properties

• Exact Mass: 401.14092740g/mol
• Monoisotopic Mass: 401.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.4Ų

Additional information on N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923686-09-3)

N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923686-09-3) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The presence of both acetyl and methanesulfonamide functional groups in its structure suggests potential applications in drug development, particularly in targeting enzymes or receptors involved in inflammatory pathways.

Recent studies have highlighted the growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the 4,5-dihydro-1H-pyrazole core, which is known to exhibit anti-inflammatory and analgesic properties. The 4-ethoxyphenyl moiety further enhances the compound's lipophilicity, potentially improving its bioavailability and membrane permeability. These attributes make CAS No. 923686-09-3 a promising candidate for further investigation in therapeutic applications.

In the context of current trends, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in conditions like chronic inflammation and autoimmune diseases. The unique structure of N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide positions it as a potential lead compound for such applications. Its mechanism of action may involve modulation of key signaling pathways, such as COX-2 inhibition or NF-κB suppression, which are hot topics in contemporary drug discovery.

From a synthetic chemistry perspective, the preparation of CAS No. 923686-09-3 involves multi-step organic transformations, including cyclization and sulfonylation reactions. The compound's purity and stability are critical factors for its utility in biological assays, necessitating advanced analytical techniques like HPLC and NMR spectroscopy for characterization. These aspects are frequently searched by chemists and pharmacologists seeking to replicate or modify the compound for further studies.

The compound's potential extends beyond pharmaceuticals. For instance, its structural features could be explored in agrochemical research, where sulfonamide derivatives are known to exhibit herbicidal or fungicidal activities. Additionally, the ethoxyphenyl group might contribute to interactions with plant enzymes, opening avenues for crop protection applications. This multidisciplinary relevance aligns with the increasing integration of chemical biology and agricultural science.

In summary, N-{2-1-acetyl-5-(4-ethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 923686-09-3) represents a fascinating subject for both academic and industrial research. Its structural complexity, combined with the growing demand for bioactive small molecules, underscores its significance in modern chemistry. Future studies may focus on optimizing its pharmacokinetic properties or exploring its interactions with biological targets, further solidifying its role in advancing therapeutic and agrochemical innovations.